Cas no 81022-05-1 ( )

• Product Name: &nbsp
• CAS No: 81022-05-1
• MF: C₁₂H₉ClN₂O₂S
• MW: 280.730060338974
• MDL: MFCD11215787
• CID: 867602
• PubChem ID: 396584
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-benzo[d]imidazo[2,1-b]thiazole-2-carboxylic acid ethyl ester
• 7-CHLOROIMIDAZO[2,1-B]BENZOTHIAZOLE-2-CARBOXYLIC ACID ETHYL ESTER
• SCHEMBL2922674
• CHEMBL2005187
• VMTUPCLFULPHMX-UHFFFAOYSA-N
• ethyl 6-chloroimidazo[2,1-b][1,3]benzothiazole-2-carboxylate
• 81022-05-1
• ethyl 7-chloroimidazo[2,1-b]benzthiazole-2-carboxylate
• NSC703092
• NSC-703092
• ethyl-7-chloroimidazo(2,1-b)benzothiazole-2-carboxylate
• Ethyl 7-chloroimidazo[2,1-b]benzothiazole-2-carboxylate
• NCI60_036824
• MFCD11215787
• DTXSID201206459
• ethyl 7-chloroimidazo[2,1-b]-benzthiazole-2-carboxylate
•  

• MDL： MFCD11215787
• Inchi： 1S/C12H9ClN2O2S/c1-2-17-11(16)8-6-15-9-4-3-7(13)5-10(9)18-12(15)14-8/h3-6H,2H2,1H3
• InChI Key： VMTUPCLFULPHMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)SC1=NC(C(=O)OCC)=CN21

Computed Properties

• Exact Mass: 280.0073264g/mol
• Monoisotopic Mass: 280.0073264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 71.8Ų